Corotoxigenin-3-o-alpha-L-rhamnopyranoside
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Overview
Description
Corotoxigenin-3-O-alpha-L-rhamnopyranoside is a cardenolide glycoside and a steroid aldehyde.
Scientific Research Applications
Antiproliferative Activity
Corotoxigenin-3-O-α-L-rhamnopyranoside has been identified in bioassay-guided fractionation studies of various plants for its significant antiproliferative activity. For instance, an investigation into the cytotoxic cardenolide glycosides of Roupellina (Strophanthus) boivinii from Madagascar discovered new compounds that showed potent antiproliferative activity against the A2780 human ovarian cancer cell line, highlighting the potential of corotoxigenin-3-O-α-L-rhamnopyranoside in cancer research (Karkare et al., 2007).
Cytotoxic Activities
Further research into Asclepias curassavica L. revealed two cardenolide glycosides, including corotoxigenin-3-O-α-L-rhamnopyranoside, which demonstrated significant inhibition of the viability, proliferation, and migration of various cancer cells. These findings suggest potential applications in treating lung, colon, and liver cancers (Ji Aijia et al., 2021).
Antimalarial Properties
A study on Alafia sp., an antimalarial plant from Madagascar, isolated new compounds, including corotoxigenin-3-O-α-L-rhamnopyranoside. This highlights its potential use in antimalarial treatments, emphasizing the plant's medicinal properties and the potential pharmaceutical applications of this compound (Rakotondramanga et al., 2016).
Antioxidant Activity
Corotoxigenin-3-O-α-L-rhamnopyranoside also shows promise in antioxidant activity research. Studies have isolated this compound from various plants and evaluated its antioxidant potential, suggesting its usefulness in protecting against oxidative stress-related diseases (Mariani et al., 2008).
Immunomodulatory Properties
The compound has been evaluated for its immunomodulatory properties, particularly against influenza A virus. A study on Rapanea melanophloeos demonstrated that quercetin-3-O-α-L-rhamnopyranoside, a related compound, could significantly decrease viral titers and impact cytokine expression, indicating its potential as an immunomodulatory agent (Mehrbod et al., 2018).
Properties
Molecular Formula |
C29H42O9 |
---|---|
Molecular Weight |
534.6 g/mol |
IUPAC Name |
(3S,5S,8R,9S,10R,13R,14S,17R)-14-hydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-3-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-10-carbaldehyde |
InChI |
InChI=1S/C29H42O9/c1-15-23(32)24(33)25(34)26(37-15)38-18-5-9-28(14-30)17(12-18)3-4-21-20(28)6-8-27(2)19(7-10-29(21,27)35)16-11-22(31)36-13-16/h11,14-15,17-21,23-26,32-35H,3-10,12-13H2,1-2H3/t15-,17-,18-,19+,20-,21+,23-,24+,25+,26-,27+,28+,29-/m0/s1 |
InChI Key |
QITDIWRKOXBKAM-GXMITZSZSA-N |
Isomeric SMILES |
C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@H]2CC[C@]3([C@H](C2)CC[C@@H]4[C@@H]3CC[C@]5([C@@]4(CC[C@@H]5C6=CC(=O)OC6)O)C)C=O)O)O)O |
SMILES |
CC1C(C(C(C(O1)OC2CCC3(C(C2)CCC4C3CCC5(C4(CCC5C6=CC(=O)OC6)O)C)C=O)O)O)O |
Canonical SMILES |
CC1C(C(C(C(O1)OC2CCC3(C(C2)CCC4C3CCC5(C4(CCC5C6=CC(=O)OC6)O)C)C=O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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